Cas no 858513-51-6 (N,1-Dimethyl-4-nitro-5-imidazolecarboxamide)

• Product Name: N,1-Dimethyl-4-nitro-5-imidazolecarboxamide
• CAS No: 858513-51-6
• MF: C₆H₈N₄O₃
• MW: 184.152720451355
• CID: 717949
• PubChem ID: 350685
• Update Time: 2025-04-19

N,1-Dimethyl-4-nitro-5-imidazolecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxamide,N,1-dimethyl-4-nitro-
• N,1-Dimethyl-4-nitro-5-imidazolecarboxamide
• N,1-DIMETHYL-4-NITRO-1H-IMIDAZOLE-5-CARBOXAMIDE
• N,3-dimethyl-5-nitroimidazole-4-carboxamide
• 3-Methyl-5-nitro-3H-imidazol-4-carbonsaeure-methylamid
• 3-methyl-5-nitro-3H-imidazole-4-carboxylic acid methylamide
• AKOS006274023
• 858513-51-6
• NSC-514770
• DTXSID20325646
• NSC514770
• DB-308747

• Inchi： 1S/C6H8N4O3/c1-7-6(11)4-5(10(12)13)8-3-9(4)2/h3H,1-2H3,(H,7,11)
• InChI Key： GLXVFUGWBOEJPQ-UHFFFAOYSA-N
• SMILES： O=C(C1=C([N+](=O)[O-])N=CN1C)NC

Computed Properties

• Exact Mass: 184.06000
• Monoisotopic Mass: 184.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.7A^2
• XLogP3: -0.2

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 205-2070C
• Boiling Point: 482.0±30.0 °C at 760 mmHg
• Flash Point: 245.3±24.6 °C
• Refractive Index: 1.639
• Solubility: Dimethyl Sulfoxide, Ethanol, Methanol,
• PSA: 96.23000
• LogP: 0.78590
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

N,1-Dimethyl-4-nitro-5-imidazolecarboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)